![molecular formula C10H6ClF3N2O B1646864 2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole CAS No. 944897-58-9](/img/structure/B1646864.png)
2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole
Overview
Description
The compound is an organic compound containing a trifluoromethyl group and a chloromethyl group attached to an oxadiazole ring . Oxadiazoles are heterocyclic compounds containing an oxygen atom and two nitrogen atoms in a five-membered ring .
Synthesis Analysis
While specific synthesis methods for this compound were not found, trifluoromethylpyridines, which are structurally similar, can be synthesized from 2-chloro-5-methylpyridine or 2-chloro-5-(chloromethyl)pyridine .Molecular Structure Analysis
The molecular structure of this compound likely includes a five-membered oxadiazole ring with a trifluoromethyl group and a chloromethyl group attached .Scientific Research Applications
Antimalarial Properties
Research in the early 1970s explored derivatives of 1,3,4-oxadiazole, including structures similar to 2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole, as potential antimalarial agents. These compounds showed promising activity against Plasmodium berghei in mice, suggesting their potential in antimalarial applications (Hutt, Elslager, & Werbel, 1970).
Versatility in Chemical Synthesis
A novel condensing agent, closely related to the chemical structure , demonstrated utility in the synthesis of various compounds like amides, esters, and polyamides. This highlights the versatility of 1,3,4-oxadiazole derivatives in chemical synthesis (Saegusa, Watanabe, & Nakamura, 1989).
Antimicrobial Applications
Studies have explored the antimicrobial properties of 1,3,4-oxadiazole derivatives. For example, certain compounds synthesized from 2-mercapto-5-phenyl-1,3,4-oxadiazole derivatives showed potent antimicrobial activity, underlining the potential of these derivatives in developing new antimicrobial agents (Parikh & Joshi, 2014).
Applications in Material Science
1,3,4-Oxadiazole derivatives have been used in the development of fluorescent chemosensors, particularly for detecting fluoride ions. This indicates their potential in sensor technology and material science applications (Zhou et al., 2005).
Molecular Structure Analysis
Research has also focused on understanding the molecular structure of oxadiazole derivatives. Studies on the molecular diagrams and electron conjugation systems of these compounds contribute to a deeper understanding of their chemical properties (Lutskii, Shepel, Shvaika, & Klimisha, 1970).
Green Chemistry Applications
1,3,4-Oxadiazole derivatives have been synthesized through eco-friendly methods, emphasizing the role of these compounds in green chemistry. For instance, the on-water, catalyst-free synthesis of certain derivatives showcases an environmentally friendly approach to chemical production (Zhu, Zou, Shao, & Li, 2015).
properties
IUPAC Name |
2-(chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF3N2O/c11-5-8-15-16-9(17-8)6-2-1-3-7(4-6)10(12,13)14/h1-4H,5H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZGBTQRFBSMTTA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(F)(F)F)C2=NN=C(O2)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601175494 |
Source
|
| Record name | 2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601175494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
262.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole | |
CAS RN |
944897-58-9 |
Source
|
| Record name | 2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=944897-58-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Chloromethyl)-5-[3-(trifluoromethyl)phenyl]-1,3,4-oxadiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601175494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloromethyl-5-(3-trifluoromethyl-phenyl)-[1,3,4]oxadiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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